N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-tosylacetamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C22H18N2O4S/c1-15-6-12-18(13-7-15)29(26,27)14-21(25)23-17-10-8-16(9-11-17)22-24-19-4-2-3-5-20(19)28-22/h2-13H,14H2,1H3,(H,23,25)
• InChI Key: MJHHTYZDGPAPQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C22H18N2O4S
• Molecular Weight: 406.5 g/mol

Description

The compound “N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-tosylacetamide” is a complex organic molecule that contains a benzoxazole ring, a phenyl ring, and a tosylacetamide group. Benzoxazole is a heterocyclic compound consisting of a benzene ring fused to an oxazole ring. The tosylacetamide group is a sulfonamide derivative, which is often used in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy and X-ray crystallography. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of “N-(4-(benzo[d]oxazol-2-yl)phenyl)-2-tosylacetamide” would likely depend on the specific functional groups present in the molecule. For instance, the benzoxazole ring might participate in electrophilic substitution reactions, while the tosylacetamide group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would need to be determined experimentally.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

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Antifungal Activity

• Some benzoxazole derivatives have demonstrated antifungal potential. .

Anticancer Research

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Synthetic Strategies

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Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would also need to be determined experimentally. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its potential applications, such as its use in pharmaceuticals or materials science. Additionally, further studies could explore its synthesis, properties, and reactivity.